![molecular formula C6H5BF2O2 B125883 3,5-Difluorophenylboronic acid CAS No. 156545-07-2](/img/structure/B125883.png)
3,5-Difluorophenylboronic acid
Overview
Description
3,5-Difluorophenylboronic acid (3,5-DFPBA) is an important organoboron compound that has been widely used in organic synthesis and scientific research. It is a versatile reagent with various applications in organic synthesis, such as Suzuki-Miyaura coupling, Heck reaction, and cross-coupling reactions. 3,5-DFPBA has also been used as a catalyst for the synthesis of various organic compounds, including pharmaceuticals and dyestuffs. In addition, 3,5-DFPBA has been used in the scientific research of various biochemical and physiological processes, such as signal transduction, enzyme inhibition, and cell proliferation.
Scientific Research Applications
Spectroscopic Properties and Structural Analysis
3,5-Difluorophenylboronic acid (3,5-DFPBA) has been extensively studied for its spectroscopic properties. Karabacak et al. (2014) conducted a detailed analysis using various spectroscopic techniques like FT-IR, FT-Raman, UV–Vis, 1H and 13C NMR. They also employed density functional theory (DFT) and time-dependent density functional theory (TD-DFT) to understand the electronic properties, molecular association through O–H⋯O hydrogen bonding, and the effects of boric acid group and halogen substitutions on the molecule. This research contributes significantly to the understanding of 3,5-DFPBA's molecular structure and its spectroscopic behavior (Karabacak et al., 2014).
Catalysis in Organic Synthesis
3,5-DFPBA has shown utility in organic synthesis as a catalyst. Ishihara et al. (2001) synthesized a derivative of 3,5-DFPBA, namely 3,5-Bis(perfluorodecyl)phenylboronic acid, and demonstrated its effectiveness as a "green" catalyst in the direct amide condensation reaction. This highlights 3,5-DFPBA's potential in environmentally friendly chemical synthesis (Ishihara et al., 2001).
Covalent Organic Frameworks (COFs)
In the field of material science, 3,5-DFPBA has been utilized in the synthesis of covalent organic frameworks (COFs). Côté et al. (2005) designed and synthesized COFs using phenyl diboronic acid, including derivatives like 3,5-DFPBA. These COFs exhibited high thermal stability, permanent porosity, and high surface areas, making them valuable for various applications like gas storage and catalysis (Côté et al., 2005).
Electrolyte Additives in Lithium-Ion Batteries
The boron center in 3,5-DFPBA derivatives is a strong Lewis acid and can act as an anion receptor. Chen and Amine (2007) reported a derivative, 2-(Pentafluorophenyl)-tetrafluoro-1,3,2-benzodioxaborole, as a bifunctional electrolyte additive for lithium-ion batteries. This additive aids in overcharge protection and helps dissolve LiF generated during battery operation, showing the potential of 3,5-DFPBA derivatives in advanced battery technology (Chen & Amine, 2007).
Safety and Hazards
3,5-Difluorophenylboronic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been classified under Acute oral toxicity, Skin Corrosion/Irritation, Serious Eye Damage/Eye Irritation, and Specific target organ toxicity (single exposure). The target organs include the respiratory system .
Mechanism of Action
Target of Action
3,5-Difluorophenylboronic acid is a type of organoboron compound that is used as a reactant in various chemical reactions . It is primarily used in Suzuki-Miyaura cross-coupling reactions, which are widely applied transition metal-catalyzed carbon-carbon bond-forming reactions . The primary targets of this compound are the carbon atoms in the molecules it reacts with .
Mode of Action
The compound interacts with its targets through a process known as transmetalation, which is a key step in Suzuki-Miyaura cross-coupling reactions . In these reactions, the boron atom in the this compound molecule forms a bond with a carbon atom in another molecule, resulting in the formation of a new carbon-carbon bond .
Biochemical Pathways
The main biochemical pathway affected by this compound is the Suzuki-Miyaura cross-coupling reaction pathway . This pathway is crucial for the formation of carbon-carbon bonds, which are fundamental in organic synthesis and medicinal chemistry .
Pharmacokinetics
As a reactant used in chemical reactions, its bioavailability would be determined by the conditions of the reaction it is used in, such as the ph, temperature, and presence of a catalyst .
Result of Action
The result of the action of this compound is the formation of new organic compounds through the creation of carbon-carbon bonds . For example, it has been used in the synthesis of N-thiazol-2-yl-benzamides, which are glucokinase activators used for the treatment of type 2 diabetes mellitus .
Action Environment
The action, efficacy, and stability of this compound are influenced by various environmental factors. These include the conditions of the reaction it is used in, such as the temperature, pH, and the presence of other reactants or a catalyst . It is also worth noting that organoboron compounds like this compound are generally stable and unreactive in air, making them suitable for use in a variety of environments .
Biochemical Analysis
Biochemical Properties
3,5-Difluorophenylboronic acid is known to be a biochemical reagent that can be used as a biological material or organic compound for life science-related research
Molecular Mechanism
This compound is often used in Suzuki-Miyaura cross-coupling reactions, a type of carbon-carbon bond-forming reaction . In these reactions, the boronic acid acts as a nucleophile, transferring an organic group from boron to palladium
properties
IUPAC Name |
(3,5-difluorophenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BF2O2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,10-11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWQBQRYFWNIDOC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC(=C1)F)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BF2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90370229 | |
Record name | 3,5-Difluorophenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90370229 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.91 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
156545-07-2 | |
Record name | (3,5-Difluorophenyl)boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=156545-07-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,5-Difluorophenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90370229 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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